![molecular formula C17H14ClN3O B4512063 4-chloro-N-(4-pyridinylmethyl)-2-(1H-pyrrol-1-yl)benzamide](/img/structure/B4512063.png)
4-chloro-N-(4-pyridinylmethyl)-2-(1H-pyrrol-1-yl)benzamide
Description
Synthesis Analysis
Synthesis Methods : Various synthesis methods are employed for similar compounds. For example, the synthesis of related N-(pyridin-2-ylmethyl)benzamide derivatives involves reactions with different compounds and conditions to yield stable products (Chen et al., 2023).
Compound Formation : Specific methods such as the reaction of potassium thiocyanate, benzoyl chloride, and amino pyridine derivatives have been used to synthesize N-(pyridine-2-ylcarbamothioyl)benzamide derivatives (Adhami et al., 2014).
Molecular Structure Analysis
Crystal Structures : The crystal structures of similar benzamide derivatives have been examined. For example, the N-(pyridin-2-ylmethyl)benzamide derivative exhibits different molecular orientations in its crystal structure (Artheswari et al., 2019).
X-ray Diffraction : Techniques like X-ray diffraction are used to analyze the crystal structure and molecular orientations of related compounds (Yanagi et al., 2000).
Chemical Reactions and Properties
Reactivity : The reactivity of similar compounds, such as N-(pyridin-2-ylmethyl)benzamides, under various conditions, has been studied, providing insights into potential chemical reactions (Srivastava et al., 2017).
Chemical Stability : The stability of these compounds in different environments and their reactivity with other chemicals are key aspects of their chemical properties.
Physical Properties Analysis
- Thermal Analysis : Thermal properties, such as melting points and thermal stability, have been studied for related compounds, providing insights into their physical behavior under varying temperatures (Yanagi et al., 2000).
Chemical Properties Analysis
- Spectroscopic Properties : Spectroscopic techniques like infrared spectroscopy and NMR spectroscopy are utilized to analyze the chemical properties of similar benzamide derivatives (Yanagi et al., 2000).
properties
IUPAC Name |
4-chloro-N-(pyridin-4-ylmethyl)-2-pyrrol-1-ylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O/c18-14-3-4-15(16(11-14)21-9-1-2-10-21)17(22)20-12-13-5-7-19-8-6-13/h1-11H,12H2,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFCVDDUBXYXHQX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=C(C=CC(=C2)Cl)C(=O)NCC3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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